molecular formula C19H22Cl2N4O B6270265 N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxamide dihydrochloride CAS No. 2418595-00-1

N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxamide dihydrochloride

Cat. No.: B6270265
CAS No.: 2418595-00-1
M. Wt: 393.3
InChI Key:
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Description

The compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They are part of many naturally occurring substances such as nucleotides, nucleic acids, vitamins, coenzymes, purines, pterins, and uric acids .


Synthesis Analysis

The synthesis of pyrimidine derivatives can be complex and varies greatly depending on the specific structure of the compound . Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis for this compound.


Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms . The specific arrangement of atoms and functional groups in the molecule would determine its physical and chemical properties, as well as its potential biological activities.


Chemical Reactions Analysis

Pyrimidine derivatives can participate in a variety of chemical reactions, depending on their specific structure and the conditions under which the reactions are carried out . Again, without more specific information, it’s difficult to provide a detailed chemical reactions analysis for this compound.

Future Directions

The development of new pyrimidine derivatives with enhanced biological activities is an active area of research . This compound, with its unique structure, could be a candidate for further study in various fields, including medicinal chemistry and drug discovery.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the coupling of an indene derivative with a pyrrolopyrimidine derivative, followed by the introduction of a carboxamide group and dihydrochloride salt formation.", "Starting Materials": [ "1-amino-2,3-dihydro-1H-indene", "2,4-dimethylpyrrolo[1,2-a]pyrimidine", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "8-bromo-2,4-dimethylpyrrolo[1,2-a]pyrimidine", "N,N-dimethylformamide (DMF)", "Diisopropylethylamine (DIPEA)", "Acetic acid", "Hydrochloric acid" ], "Reaction": [ "1. Coupling of 1-amino-2,3-dihydro-1H-indene with 2,4-dimethylpyrrolo[1,2-a]pyrimidine using DCC and NHS in DMF to obtain N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2,4-dimethylpyrrolo[1,2-a]pyrimidine", "2. Introduction of carboxamide group by reacting the above product with acetic anhydride and DIPEA in DMF to obtain N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxamide", "3. Formation of dihydrochloride salt by reacting the above product with hydrochloric acid in water to obtain N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxamide dihydrochloride" ] }

CAS No.

2418595-00-1

Molecular Formula

C19H22Cl2N4O

Molecular Weight

393.3

Purity

85

Origin of Product

United States

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